Cas no 61516-63-0 (1,3,4-Thiadiazol-2-amine, 5-(hexylthio)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)-
• CAS No: 61516-63-0
• MF: C₈H₁₅N₃S₂
• MW: 217.354798555374
• CID: 476522
• PubChem ID: 1579472
• Update Time: 2025-10-30

1,3,4-Thiadiazol-2-amine, 5-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)-
• 5-hexylsulfanyl-1,3,4-thiadiazol-2-amine
• DTXSID50364482
• NSOOBCMKNXDQHP-UHFFFAOYSA-N
• CHEMBL1550100
• MixCom1_000316
• SCHEMBL4399146
• CCG-246837
• Maybridge1_000162
• 5-(hexylthio)-1,3,4-thiadiazol-2-amine
• 2-amino-5-hexylthio-1,3,4-thiadiazole
• AKOS000274096
• MLS000860182
• SBB043676
• 5-(hexylsulfanyl)-1,3,4-thiadiazol-2-amine
• HMS2803L22
• SMR000460961
• 5-Hexylsulfanyl-[1,3,4]thiadiazol-2-ylamine
• 61516-63-0

• MDL： MFCD00110762
• Inchi： 1S/C8H15N3S2/c1-2-3-4-5-6-12-8-11-10-7(9)13-8/h2-6H2,1H3,(H2,9,10)
• InChI Key： NSOOBCMKNXDQHP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CCCCCC

Computed Properties

• Exact Mass: 217.07095
• Monoisotopic Mass: 217.07073984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 51.8

Additional information on 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)-

Comprehensive Analysis of 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)- (CAS No. 61516-63-0)

The compound 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)- (CAS No. 61516-63-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This heterocyclic compound belongs to the thiadiazole family, which is known for its diverse biological and chemical functionalities. Researchers and industries are increasingly exploring its use in pharmaceutical intermediates, agrochemical formulations, and material science, making it a subject of interest in both academic and industrial settings.

One of the key features of 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)- is its hexylthio side chain, which enhances its lipophilicity and solubility in organic solvents. This property is particularly valuable in the development of drug delivery systems and bioactive compounds. Recent studies have highlighted its potential as a corrosion inhibitor in industrial applications, addressing the growing demand for eco-friendly alternatives in metal protection. The compound's ability to form stable complexes with metals has also sparked interest in coordination chemistry and catalysis.

In the context of green chemistry, 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)- aligns with the global shift toward sustainable and environmentally benign chemical processes. Its synthesis often involves atom-efficient reactions and mild conditions, reducing energy consumption and waste generation. This aspect resonates with the increasing consumer and regulatory focus on sustainable manufacturing and green solvents. Furthermore, the compound's potential role in biodegradable materials has been explored, catering to the rising demand for eco-conscious products.

The pharmaceutical industry has shown keen interest in 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)- due to its heterocyclic scaffold, which is a common motif in drug discovery. Preliminary studies suggest its utility as a building block for antimicrobial agents and anti-inflammatory drugs. With the ongoing challenges of antibiotic resistance and chronic diseases, this compound's versatility offers promising avenues for therapeutic development. Researchers are also investigating its structure-activity relationships to optimize its efficacy and safety profiles.

From a commercial perspective, the demand for 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)- is driven by its applicability in high-performance materials. Its incorporation into polymeric matrices has been shown to enhance thermal stability and mechanical strength, making it suitable for advanced coatings and electronic components. As industries strive for lightweight materials and energy-efficient solutions, this compound's role in nanotechnology and composite materials is gaining traction.

In summary, 1,3,4-Thiadiazol-2-amine, 5-(hexylthio)- (CAS No. 61516-63-0) represents a multifaceted compound with broad-ranging implications across multiple sectors. Its chemical versatility, environmental compatibility, and industrial relevance position it as a valuable asset in modern science and technology. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, sustainability, and advanced materials.